BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 8-Bromo-1-
naphthoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8-Bromo-1-naphthoic acid

Cat. No.: B167455

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Bromo-1-naphthoic acid, identified by the CAS number 1729-99-3, is a halogenated
aromatic carboxylic acid.[1][2] Its structure, featuring a naphthalene core with a bromine atom
at the 8-position and a carboxylic acid group at the 1-position, makes it a valuable intermediate
in organic synthesis. This guide provides a comprehensive overview of its chemical and
physical properties, safety information, and its application in the synthesis of other complex
molecules. While direct biological activity and involvement in specific signaling pathways are
not extensively documented in current literature, its role as a precursor for compounds with
potential pharmacological relevance highlights its importance in medicinal chemistry and drug
discovery. Naphthoic acid derivatives, in general, have garnered interest for their potential as
anticancer, antimicrobial, and anti-inflammatory agents.[3]

Chemical and Physical Properties

8-Bromo-1-naphthoic acid is typically a white to off-white or cream-colored crystalline powder.
[1][4] It is characterized as being sparingly soluble in water.[1] While specific quantitative
solubility data in various organic solvents is not readily available in the literature, its carboxylic
acid functionality suggests potential solubility in polar organic solvents.

Table 1: Physicochemical Properties of 8-Bromo-1-naphthoic acid
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Property Value Source(s)
CAS Number 1729-99-3 [1][2]
Molecular Formula C11H7BrO2 [1]12]
Molecular Weight 251.08 g/mol [2]
White to off-white/cream-
Appearance _ [1][4]
colored crystalline powder
Melting Point 173-175 °C [4]

Boiling Point (Predicted) 421.2 £18.0 °C

pKa (Predicted) 2.02+£0.10

[1]

Safety and Hazard Information

8-Bromo-1-naphthoic acid is classified as harmful if swallowed and causes serious eye

irritation.[5] Appropriate personal protective equipment, including gloves, safety glasses, and a

lab coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area.

Table 2: GHS Hazard Information for 8-Bromo-1-naphthoic acid

Hazard Class Hazard Statement Signal Word Pictogram
Acute toxicity, Oral H302: Harmful if )

Warning GHSO07
(Category 4) swallowed
Serious eye irritation H319: Causes serious )

Warning GHSO07

(Category 2A) eye irritation

Experimental Protocols

8-Bromo-1-naphthoic acid serves as a key starting material for the synthesis of various

substituted naphthalenes. Below are detailed experimental protocols for its synthesis and its

use in the preparation of other important chemical intermediates.
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Synthesis of 8-Bromo-1-naphthoic acid

A common method for the synthesis of 8-Bromo-1-naphthoic acid involves the bromination of
anhydro-8-hydroxymercuri-1-naphthoic acid.[6]

Materials:

Anhydro-8-hydroxymercuri-1-naphthoic acid

Acetic acid

Water

Sodium bromide (NaBr)

Bromine (Br2)
e Ice
Procedure:

e Asuspension of 1.0 g (2.70 mmol) of anhydro-8-hydroxymercuri-1-naphthoic acid in a
mixture of 3.9 mL of acetic acid and 0.40 mL of water is stirred at 0 °C for 10 minutes.[6]

e A solution of 0.89 g (8.66 mmol) of sodium bromide in 3.2 mL of water is added, followed by
the sequential addition of 0.43 g (2.70 mmol) of bromine.[6]

e The reaction mixture is then slowly heated to 100 °C.[6]

 After the reaction is complete, the mixture is cooled to room temperature and poured into ice.

[4]16]

» The resulting precipitate is filtered to yield 8-bromo-1-naphthoic acid as a cream-colored
solid.[4][6] The reported yield is approximately 84%.[4][6]
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Workflow for the Synthesis of 8-Bromo-1-naphthoic acid

Reactant Preparation

Suspend anhydro-8-hydroxymercuri-
1-naphthoic acid in acetic acid and water

Cooling

Stir at 0 °C for 10 min

/Addition

Bromination Reaction

Add NaBr solution

equential Addition

Add Bromine

Heating

Heat to 100 °C

Cooling

Work-up and Isolation

Cool to room temperature

Quenching

Pour into ice

Isolation

Filter the precipitate

Final Product

Obtain 8-Bromo-1-naphthoic acid

Click to download full resolution via product page

Caption: Workflow for the Synthesis of 8-Bromo-1-naphthoic acid.
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Application in Synthesis: Preparation of 1-Bromo-8-
iodonaphthalene and 1,8-Dibromonaphthalene

8-Bromo-1-naphthoic acid can be used as a precursor for the synthesis of 1-bromo-8-
iodonaphthalene and 1,8-dibromonaphthalene via a lead tetraacetate (LTA) induced
halodecarboxylation.[7]

Materials:

8-Bromo-1-naphthoic acid

Lead tetraacetate (LTA)

lodine (for 1-bromo-8-iodonaphthalene) or Bromine (for 1,8-dibromonaphthalene)

Solvent (e.g., benzene)

275-W sunlamp
Procedure for 1-Bromo-8-iodonaphthalene:

» A mixture of 8-bromo-1-naphthoic acid and iodine is treated with lead tetraacetate in a
suitable solvent.[7]

e The reaction mixture is irradiated with a 275-W sunlamp, which should cause the solution to
turn yellow after approximately 5 minutes.[7]

e The reaction proceeds to give 1-bromo-8-iodonaphthalene with a reported yield of around
76%.[7]

Procedure for 1,8-Dibromonaphthalene:
e Asimilar procedure is followed, substituting iodine with bromine.

e The yield for this reaction is reported to be around 50%.[7]
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Synthesis of Dihalonaphthalenes from 8-Bromo-1-naphthoic acid

Synthesis of 1-Bromo-8-iodonapht¢alene Synthésis of 1,8-Dibromonaphthalene

Mix with lodine and LTA in solvent Mix with Bromine and LTA in solvent
Initiation Initiation
Irradiate with 275-W sunlamp Irradiate with 275-W sunlamp

Halodecarboxylation Halodecarboxylation

1-Bromo-8-iodonaphthalene 1,8-Dibromonaphthalene

Click to download full resolution via product page

Caption: Synthesis of Dihalonaphthalenes from 8-Bromo-1-naphthoic acid.

Applications in Drug Development and Research

While specific biological activities of 8-bromo-1-naphthoic acid are not extensively reported,
the broader class of naphthoic acid derivatives has shown potential in several therapeutic
areas. For instance, certain naphthoquinone derivatives have been investigated for their
anticancer properties, which are thought to arise from mechanisms such as the induction of
apoptosis and the inhibition of key signaling pathways like the PI3K pathway.[8] Additionally,
some naphthoic acid derivatives have been identified as antagonists for the P2Y14 receptor, a
target for inflammatory and metabolic diseases.[9] The utility of 8-bromo-1-naphthoic acid
primarily lies in its role as a versatile building block for creating more complex molecules that
may possess desirable pharmacological properties. Its ability to undergo further chemical
transformations makes it a valuable starting point for the synthesis of novel compounds for
biological screening.
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Conclusion

8-Bromo-1-naphthoic acid is a well-characterized chemical intermediate with established
synthetic routes and applications in organic synthesis. Its physical and chemical properties,
along with its safety profile, are well-documented. While direct applications in drug
development as a bioactive molecule are yet to be fully explored, its importance as a precursor
for more complex chemical entities is clear. The experimental protocols provided herein offer a
practical guide for researchers utilizing this compound in their synthetic endeavors. Future
research may uncover novel biological activities of 8-bromo-1-naphthoic acid itself or its
derivatives, further expanding its utility in the fields of medicinal chemistry and materials
science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167455#8-bromo-1-naphthoic-acid-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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